Cas no 111896-77-6 (4-Chloro-5,6,7,8-tetrahydroquinazolin-2-amine)

• Product Name: 4-Chloro-5,6,7,8-tetrahydroquinazolin-2-amine
• CAS No: 111896-77-6
• MF: C₈H₁₀ClN₃
• MW: 183.638100147247
• MDL: MFCD13689131
• CID: 1028711
• PubChem ID: 13707820
• Update Time: 2025-10-29

4-Chloro-5,6,7,8-tetrahydroquinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5,6,7,8-tetrahydroquinazolin-2-amine
• 4-chloro-5,6,7,8-tetrahydroquinazoline-2-ylamine
• 4-Chloro-5,6,7,8-tetrahydroquizolin-2-amine
• SCHEMBL1617798
• 4-Chloro-5,6,7,8-tetrahydro-quinazolin-2-ylamine
• G10450
• 111896-77-6
• CS-0451197
• F2158-2321
• BTLNLOHFQGIGLV-UHFFFAOYSA-N
• DB-332180
• DTXSID80547286
• AKOS002675819
• EN300-256415
• 4-Chloro-5,6,7,8-tetrahydroquinazolin-2-ylamine
• 2-Quinazolinamine, 4-chloro-5,6,7,8-tetrahydro-

• MDL： MFCD13689131
• Inchi： 1S/C8H10ClN3/c9-7-5-3-1-2-4-6(5)11-8(10)12-7/h1-4H2,(H2,10,11,12)
• InChI Key： BTLNLOHFQGIGLV-UHFFFAOYSA-N
• SMILES： ClC1=C2C(CCCC2)=NC(N)=N1

Computed Properties

• Exact Mass: 183.0563250g/mol
• Monoisotopic Mass: 183.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-Chloro-5,6,7,8-tetrahydroquinazolin-2-amine

4-Chloro-5,6,7,8-Tetrahydroquinazolin-2-Amine: A Comprehensive Overview

4-Chloro-5,6,7,8-tetrahydroquinazolin-2-amine (CAS No. 111896-77-6) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the quinazoline family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug discovery. The quinazoline core of this molecule is a bicyclic structure consisting of a benzene ring fused with a pyrimidine ring, which provides a rigid framework for various functional groups to be attached. In the case of 4-chloro-5,6,7,8-tetrahydroquinazolin-2-amine, the presence of a chlorine atom at the 4-position and an amine group at the 2-position introduces unique electronic and steric properties that influence its chemical reactivity and biological behavior.

The synthesis of 4-chloro-5,6,7,8-tetrahydroquinazolin-2-amine typically involves multi-step reactions that build up the quinazoline skeleton. One common approach is the condensation of an aromatic amine with an aldehyde or ketone in the presence of a suitable catalyst. This process often requires precise control over reaction conditions to ensure the formation of the desired product. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and improve yields.

The biological activity of 4-chloro-5,6,7,8-tetrahydroquinazolin-2-amine has been extensively studied in recent years. This compound exhibits potential as a modulator of kinase activity, which is a critical target in cancer therapy. Kinases are enzymes that play a central role in cell signaling pathways regulating cell growth, differentiation, and apoptosis. By inhibiting specific kinases, this compound could potentially halt the progression of cancer cells while sparing healthy cells. Preclinical studies have demonstrated that 4-chloro-5,6,7,8-tetrahydroquinazolin-2-amine shows selective inhibition against certain kinases involved in oncogenesis.

In addition to its role as a kinase inhibitor, this compound has also been investigated for its antimicrobial properties. The quinazoline moiety is known to exhibit broad-spectrum antimicrobial activity due to its ability to disrupt bacterial cell membranes and inhibit key enzymes essential for bacterial survival. Recent studies have highlighted the potential of 4-chloro-5,6,7,8-tetrahydroquinazolin-2-amine as an agent against multidrug-resistant pathogens, which are increasingly challenging to treat with conventional antibiotics.

The structural versatility of 4-chloro-5,6,7,8-tetrahydroquinazolin-2-amine allows for further functionalization to enhance its pharmacokinetic properties. Researchers have explored various strategies to improve its solubility and bioavailability by introducing additional substituents or modifying its stereochemistry. For example, the incorporation of hydrophilic groups or the use of prodrug strategies has shown promise in increasing its efficacy in vivo.

From a synthetic perspective,4-chloro-5,6,tetrahydroquinazolin-amine serves as an excellent starting material for constructing more complex molecules with enhanced biological activities. Its reactivity under different conditions enables chemists to explore diverse reaction pathways leading to novel compounds with potential therapeutic applications.

In conclusion,4-chloro,tetrahydroquinazolin-amine(CAS No:111896) stands out as a valuable compound with promising applications in drug discovery and development.The combination of its unique chemical structure,bioactivity,and synthetic flexibility makes it an attractive target for further research.As ongoing studies continue to uncover new insights into its mechanisms and potential uses,this compound is likely to play an increasingly important role in advancing medical science.